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Compound of Interest

Compound Name: Peramivir

Cat. No.: B1360327 Get Quote

Introduction

Peramivir is a potent and selective antiviral agent used for the treatment of acute

uncomplicated influenza.[1][2] It belongs to the class of neuraminidase inhibitors (NAIs), which

are crucial for combating infections from both influenza A and B viruses.[3] Unlike oseltamivir,

which is orally administered, peramivir is administered intravenously, making it a valuable

option for hospitalized patients or those who cannot tolerate oral medications.[2][4] These

application notes provide detailed protocols for researchers, scientists, and drug development

professionals to evaluate the efficacy of peramivir in cell culture-based influenza infectivity

assays, a critical step in antiviral drug assessment.

Mechanism of Action

The influenza virus life cycle culminates in the release of newly assembled virions from an

infected host cell. This process is mediated by the viral surface glycoprotein, neuraminidase

(NA). Neuraminidase cleaves sialic acid residues on the surface of the host cell, which would

otherwise bind to the hemagglutinin (HA) on the progeny virions, tethering them to the cell

surface and preventing their release.

Peramivir acts as a competitive inhibitor of the neuraminidase enzyme. By binding tightly to

the active site of NA, it blocks its enzymatic activity. This inhibition prevents the cleavage of

sialic acid, causing newly formed viral particles to remain attached to the host cell surface. This

aggregation limits the spread of the virus to new, uninfected cells, thereby reducing the overall

viral load and mitigating the course of the infection.
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Start

1. Seed MDCK Cells
in 12-well plates

2. Incubate Overnight
(37°C, 5% CO₂)

5. Wash Cells & Infect
with Virus

3. Prepare Serial Dilutions
of Influenza Virus

4. Prepare Serial Dilutions
of Peramivir

7. Remove Inoculum & Add
Semi-Solid Overlay with Peramivir

6. Virus Adsorption
(1 hour at 37°C)

8. Incubate for 48-72 hours
(until plaques form)

9. Fix Cells (Formaldehyde)
& Stain (Crystal Violet)

10. Count Plaques
in each well

11. Calculate % Reduction
& Determine EC₅₀ Value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1360327?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB06614
https://www.dovepress.com/peramivir-injection-in-the-treatment-of-acute-influenza-a-review-of-th-peer-reviewed-fulltext-article-IDR
https://en.wikipedia.org/wiki/Neuraminidase_inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC6698233/
https://www.benchchem.com/product/b1360327#using-peramivir-in-cell-culture-based-influenza-infectivity-assays
https://www.benchchem.com/product/b1360327#using-peramivir-in-cell-culture-based-influenza-infectivity-assays
https://www.benchchem.com/product/b1360327#using-peramivir-in-cell-culture-based-influenza-infectivity-assays
https://www.benchchem.com/product/b1360327#using-peramivir-in-cell-culture-based-influenza-infectivity-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360327?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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